![molecular formula C19H29FN4O4 B10754728 2-(dimethylamino)-N-[6-[2-[(4-fluorophenyl)carbamoylamino]ethyl]-2-(hydroxymethyl)oxan-3-yl]acetamide](/img/structure/B10754728.png)
2-(dimethylamino)-N-[6-[2-[(4-fluorophenyl)carbamoylamino]ethyl]-2-(hydroxymethyl)oxan-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Preparation Methods
The preparation of BRD-K17060750 involves several synthetic routes and reaction conditions. The exact synthetic route may vary depending on the desired yield and purity of the compound. Generally, the synthesis involves multiple steps, including the formation of key intermediates and their subsequent reactions to form the final product. Industrial production methods may involve optimization of these steps to ensure scalability and cost-effectiveness .
Chemical Reactions Analysis
BRD-K17060750 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .
Scientific Research Applications
BRD-K17060750 has a wide range of scientific research applications. In chemistry, it is used as a tool compound for studying various biochemical pathways. In biology, it has been tested on numerous cell lines to understand its effects on cell viability and proliferation . In medicine, it is being investigated for its potential therapeutic applications, particularly in cancer research . In industry, it may be used in the development of new drugs and other bioactive molecules .
Mechanism of Action
The mechanism of action of BRD-K17060750 involves its interaction with specific molecular targets and pathways. It has been shown to affect various signaling pathways, including those involved in cell cycle regulation and apoptosis . The exact molecular targets of BRD-K17060750 are still being investigated, but it is believed to interact with key proteins and enzymes involved in these pathways .
Comparison with Similar Compounds
BRD-K17060750 can be compared with other similar compounds, such as BRD-K29086754, simvastatin, and GSK2636771 . These compounds share some structural similarities and may have overlapping biological activities. BRD-K17060750 is unique in its specific interactions and effects on certain cell lines and pathways . This uniqueness makes it a valuable tool for scientific research and potential therapeutic applications.
Properties
Molecular Formula |
C19H29FN4O4 |
---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
2-(dimethylamino)-N-[6-[2-[(4-fluorophenyl)carbamoylamino]ethyl]-2-(hydroxymethyl)oxan-3-yl]acetamide |
InChI |
InChI=1S/C19H29FN4O4/c1-24(2)11-18(26)23-16-8-7-15(28-17(16)12-25)9-10-21-19(27)22-14-5-3-13(20)4-6-14/h3-6,15-17,25H,7-12H2,1-2H3,(H,23,26)(H2,21,22,27) |
InChI Key |
HVYAXUQBEQKNPC-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CC(=O)NC1CCC(OC1CO)CCNC(=O)NC2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.